Cas no 2172294-40-3 (2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid)

• Product Name: 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid
• CAS No: 2172294-40-3
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6212508
• PubChem ID: 165547313
• Update Time: 2025-06-12

2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid
• EN300-1490228
• 2172294-40-3
• 2-(N-ethyl-1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)acetic acid

• Inchi： 1S/C25H24N2O6/c1-2-27(14-23(28)29)24(30)22-12-11-16(33-22)13-26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-12,21H,2,13-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： LKQOAEPMZMWFCI-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(N(CC(=O)O)CC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Additional information on 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid

Introduction to 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid (CAS No. 2172294-40-3) in Modern Chemical and Pharmaceutical Research

2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid, identified by the CAS number 2172294-40-3, represents a sophisticated compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of heterocyclic chemistry with functional groups that are highly relevant to drug discovery and development. The presence of a fluorenyl moiety, a 9H-fluoren-9-ylmethyl substituent, and an amide linkage underscores its potential as a versatile intermediate in the synthesis of bioactive molecules.

The compound’s structure is further distinguished by its incorporation of a furan ring system, which is a common feature in many pharmacologically active agents due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The N-ethyl group at the amide position introduces a lipophilic character, enhancing the compound’s solubility and bioavailability profiles, which are critical factors in medicinal chemistry. Additionally, the methoxycarbonyl (MOC) protecting group on the amino function suggests that this compound may serve as a precursor in peptide or protein-based drug formulations, where such groups are frequently employed during synthetic routes to prevent unwanted side reactions.

In recent years, the exploration of fluorene derivatives has expanded considerably due to their unique photophysical properties and their role as building blocks in organic light-emitting diodes (OLEDs) and other advanced materials. However, their application extends beyond materials science into pharmaceuticals, where modifications such as those seen in CAS No. 2172294-40-3 can yield compounds with novel biological activities. The combination of a rigid fluorenyl core with polar functional groups like the amide and ester moieties allows for fine-tuning of physicochemical properties, making this molecule an attractive candidate for further investigation.

Current research trends indicate that molecules featuring fused heterocyclic systems are being extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural motif present in 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid aligns well with these trends, as it possesses features that can interact with enzyme active sites or receptor binding pockets through multiple non-covalent interactions. Specifically, the amide bond can form hydrogen bonds with polar residues in proteins, while the fluorenyl group can contribute to hydrophobic clustering or π-stacking interactions.

The ester functionality at the terminal position not only serves as a handle for further derivatization but also influences the compound’s metabolic stability and pharmacokinetic behavior. In drug development pipelines, such functional diversity is highly valued, as it allows medicinal chemists to iteratively modify the molecule to optimize potency, selectivity, and pharmacokinetic profiles. For instance, exploring analogs of this compound by varying the substitution pattern on the furan ring or introducing different protecting groups could lead to novel therapeutic agents with enhanced efficacy.

Advances in computational chemistry have also facilitated the rapid screening of compounds like CAS No. 2172294-40-3 for biological activity. Molecular docking studies can predict how this molecule might bind to target proteins by simulating interactions at an atomic level. Such virtual screening experiments have become indispensable tools in modern drug discovery, enabling researchers to prioritize candidates for experimental validation based on predicted binding affinities and interaction modes. Preliminary simulations suggest that this compound could exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammatory diseases.

The synthesis of 2-(N-ethyl-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process likely involves nucleophilic substitution reactions at the furan ring followed by formamide formation and subsequent protection-deprotection steps to achieve regioselective functionalization. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the fluorenyl moiety efficiently. Given its complexity, optimizing reaction conditions to minimize side products while maintaining high yields will be crucial for large-scale production.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as chemical biology probes and imaging agents. Fluorene derivatives are known for their fluorescence properties when incorporated into biomolecules or conjugated with diagnostic tags. By leveraging these characteristics, CAS No 2172294–40–3 could be developed into tools for studying protein-protein interactions or cellular signaling pathways in real-time using fluorescence microscopy techniques.

In conclusion, 2-(N-Ethyl–1–{5–({(9H–Fluoren–9–ylylmethoxycarbonyl)amino)methylfuran–2–y l}formamido)acetic acid (CAS No 2172294–40–3) represents a promising scaffold with diverse applications across chemical research fields including medicinal chemistry, materials science,and biochemical studies Its unique structural features make it an ideal candidate for further exploration through both experimental synthesis and computational modeling As research continues, this molecule has the potential to contribute significantly toward developing next-generation therapeutics or advanced functional materials